Cas no 1805615-02-4 (2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid)

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid is a specialized pyridine derivative with a unique substitution pattern, combining chloromethyl, difluoromethyl, and methoxy functional groups. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated and heterocyclic motifs. The presence of both electron-withdrawing (chloromethyl, difluoromethyl) and electron-donating (methoxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cross-coupling reactions. The acetic acid moiety further expands its utility in conjugation or derivatization. This compound is particularly suited for applications requiring precise fluorination or modular pyridine-based scaffolds, offering synthetic flexibility in drug discovery and fine chemical development.

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid structure

1805615-02-4 structure

Product Name:2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid

CAS No:1805615-02-4

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4897605

Update Time:2025-06-25

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid
- Inchi： 1S/C10H10ClF2NO3/c1-17-8-3-6(10(12)13)14-7(4-11)5(8)2-9(15)16/h3,10H,2,4H2,1H3,(H,15,16)
- InChI Key： PQKNIZKXIOSECU-UHFFFAOYSA-N
- SMILES： ClCC1C(CC(=O)O)=C(C=C(C(F)F)N=1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 1.4
Topological Polar Surface Area: 59.4

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029017815-250mg	2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid	1805615-02-4	95%	250mg	$1,058.40	2022-04-01
Alichem	A029017815-500mg	2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid	1805615-02-4	95%	500mg	$1,769.25	2022-04-01
Alichem	A029017815-1g	2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid	1805615-02-4	95%	1g	$3,039.75	2022-04-01

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Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid

Exploring the Potential of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic Acid: A Comprehensive Overview

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid, also known by its CAS registry number CAS No. 1805615-02-4, is a compound of significant interest in various scientific domains, including pharmacology, agrochemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 6, and a methoxy group at position 4, along with an acetic acid moiety at position 3. These structural features contribute to its diverse chemical properties and potential applications.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid involves a series of well-defined organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acid-mediated transformations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production, reducing costs and minimizing waste generation.

In the field of pharmacology, this compound has shown promising results as a potential drug candidate for treating various diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, research into its pharmacokinetics has revealed favorable bioavailability profiles, making it a strong candidate for further preclinical studies.

The agricultural sector has also benefited from the properties of CAS No. 1805615-02-4. It has been investigated as a component in pesticides and herbicides due to its ability to disrupt essential biochemical pathways in target organisms. Recent studies have focused on optimizing its application methods to enhance efficacy while reducing environmental impact.

In materials science, this compound has been explored for its role in the synthesis of advanced materials such as polymers and nanoparticles. Its functional groups provide opportunities for cross-linking and surface modification, leading to materials with enhanced mechanical and thermal properties.

Despite its numerous potential applications, the development of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetic acid into commercial products requires further research into its safety profile and long-term effects on human health and the environment.